Cas no 5440-82-4 (1H-Inden-5-ol,2,3-dihydro-, acetate (9CI))

5440-82-4 structure
Product name:1H-Inden-5-ol,2,3-dihydro-, acetate (9CI)
1H-Inden-5-ol,2,3-dihydro-, acetate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-5-ol,2,3-dihydro-, acetate (9CI)
- 2,3-dihydro-1H-inden-5-yl acetate
- indan-5-yl acetate
- 5-acetoxy-indan
- 5-Acetoxyindan
- AC1L2XIU
- AC1Q61DZ
- acetic acid indan-5-ylester
- CTK5A0887
- EINECS 226-624-5
- Essigsaeure-indan-5-ylester
- NSC20750
- SureCN3896033
- NSC-20750
- UNII-UD92EG356Q
- NS00033077
- UD92EG356Q
- 5440-82-4
- SCHEMBL3896033
- RVAZTALKWVETPN-UHFFFAOYSA-N
- DTXSID70202791
- 1H-Inden-5-ol, 2,3-dihydro-, acetate
- NSC 20750
- 1H-Inden-5-ol, 2,3-dihydro-, 5-acetate
-
- Inchi: InChI=1S/C11H12O2/c1-8(12)13-11-6-5-9-3-2-4-10(9)7-11/h5-7H,2-4H2,1H3
- InChI Key: RVAZTALKWVETPN-UHFFFAOYSA-N
- SMILES: CC(=O)OC1=CC2=C(CCC2)C=C1
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.128
- Boiling Point: 275°Cat760mmHg
- Flash Point: 101.7°C
- Refractive Index: 1.55
- PSA: 26.3
- LogP: 2.10060
1H-Inden-5-ol,2,3-dihydro-, acetate (9CI) Related Literature
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Florian Oliva,Laia Arqués,Laura Acebo,Maxim Guc,Yudania Sánchez,Xavier Alcobé,Edgardo Saucedo,Victor Izquierdo-Roca J. Mater. Chem. A, 2017,5, 23863-23871
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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